Cas no 894415-15-7 (2-Pyrrolidinone, 3-mercapto-1-methyl-)

• Product Name: 2-Pyrrolidinone, 3-mercapto-1-methyl-
• CAS No: 894415-15-7
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 2195943
• Update Time: 2023-11-18

2-Pyrrolidinone, 3-mercapto-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-1-methylpyrrolidin-2-one
• 1-methyl-3-sulfanylpyrrolidin-2-one
• CID 19812521
• 2-Pyrrolidinone, 3-mercapto-1-methyl-

• Inchi： 1S/C5H9NOS/c1-6-3-2-4(8)5(6)7/h4,8H,2-3H2,1H3
• InChI Key： XYEDNYNWFGOEBD-UHFFFAOYSA-N
• SMILES： SC1C(N(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 262.4±33.0 °C(Predicted)
• pka: 8.68±0.20(Predicted)